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Compound of Interest

Compound Name: Decane-2,9-dione

CAS No.: 16538-91-3

Cat. No.: B1268145

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like Decane-2,9-dione.

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans to foster a secure and efficient research environment.

Chemical Identifier:

Name: Decane-2,9-dione

CAS Number: 16538-91-3

Molecular Formula: C₁₀H₁₈O₂

Molecular Weight: 170.25 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1268145#bc-rfq
https://www.benchchem.com/product/b1268145/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-decane-2-9-dione
https://www.benchchem.com/product/b1268145/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-decane-2-9-dione
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decane-2,9-dione is classified with several hazards that necessitate careful handling and the

use of appropriate personal protective equipment. According to its Safety Data Sheet (SDS), it

is harmful if swallowed, causes skin irritation, leads to serious eye irritation, and may cause

respiratory irritation[1].

Summary of Required Personal Protective Equipment:

PPE Category Item Specifications

Eye/Face Protection Safety Goggles
Must have side-shields to

protect against splashes.

Hand Protection Protective Gloves

Chemical-resistant gloves are

required. Nitrile gloves are a

common choice for handling

ketones, but always check the

manufacturer's compatibility

chart.

Body Protection Impervious Clothing

A lab coat is mandatory. For

larger quantities or when there

is a significant risk of

splashing, a chemical-resistant

apron or coveralls should be

worn.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dust or aerosols are generated

and ventilation is inadequate, a

NIOSH-approved respirator

may be necessary.

Operational Plan: Step-by-Step Handling Protocol
Given that Decane-2,9-dione is a solid, likely in powder or crystalline form, the primary risks

during handling are inhalation of dust and skin/eye contact. The following protocol is designed

to minimize these risks.
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Experimental Workflow for Weighing and Handling Decane-2,9-dione:

Preparation:

Designate a specific area for handling Decane-2,9-dione, preferably within a chemical

fume hood[2].

Cover the work surface with absorbent, disposable bench paper.

Ensure that a safety shower and eyewash station are readily accessible[1].

Assemble all necessary equipment: spatulas, weigh boats or paper, and sealable

containers for the weighed compound.

Weighing the Compound (Tare Method):

Place a labeled, empty, and sealable container on the analytical balance and tare it.

Move the container to the designated handling area (e.g., fume hood).

Carefully add the Decane-2,9-dione to the container using a clean spatula. Avoid creating

dust.

Securely close the container.

Wipe the exterior of the container to remove any residual powder.

Return the sealed container to the balance to obtain the final weight.

Dissolving the Compound:

If the experimental protocol requires a solution, add the solvent to the sealed container

with the weighed Decane-2,9-dione inside the fume hood.

Ensure the container is properly sealed before mixing.

Post-Handling:

Clean all non-disposable equipment thoroughly.
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Dispose of all contaminated disposable materials (e.g., weigh paper, gloves) in the

designated chemical waste container.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
The disposal of Decane-2,9-dione and any materials contaminated with it must be handled in

accordance with local, state, and federal regulations. As a ketone, it should be treated as

hazardous chemical waste.

Waste Disposal Guidelines:

Waste Type Disposal Procedure

Solid Decane-2,9-dione
Collect in a clearly labeled, sealed, and

compatible hazardous waste container.

Solutions of Decane-2,9-dione

Collect in a labeled, sealed, and compatible

liquid hazardous waste container. Do not mix

with incompatible waste streams.

Contaminated Labware (disposable)

Place in a designated solid hazardous waste

container. This includes gloves, weigh paper,

and absorbent pads.

Contaminated Labware (reusable)

Decontaminate by rinsing with an appropriate

solvent. The rinsate should be collected as

hazardous liquid waste.

Important Disposal "Don'ts":

NEVER pour Decane-2,9-dione or its solutions down the drain.

NEVER dispose of Decane-2,9-dione in the regular trash.

NEVER mix ketone waste with incompatible chemicals, such as strong acids or bases, in the

same waste container[3].
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Emergency Procedures
Emergency Situation Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If irritation persists, seek medical

attention.[1]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

vermiculite, sand) and place in a sealed

container for disposal. For large spills, contact

your institution's environmental health and

safety department.

Diagram of the Safe Handling Workflow for Decane-2,9-dione:
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Caption: Workflow for the safe handling of Decane-2,9-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1268145?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0155059.pdf
https://ehs.weill.cornell.edu/sites/default/files/powderweighing.pdf
https://m.youtube.com/watch?v=1VEJ7AWNTgA
https://www.benchchem.com/product/b1268145/docs#essential-safety-and-operational-guide-for-handling-decane-2-9-dione
https://www.benchchem.com/product/b1268145/docs#essential-safety-and-operational-guide-for-handling-decane-2-9-dione
https://www.benchchem.com/product/b1268145/docs#essential-safety-and-operational-guide-for-handling-decane-2-9-dione
https://www.benchchem.com/product/b1268145/docs#essential-safety-and-operational-guide-for-handling-decane-2-9-dione
https://www.benchchem.com/product/b1268145?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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